Cas no 1804384-71-1 (6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804384-71-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911125
• Update Time: 2025-06-08

6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-5(3-12)6(2-7(13)14-4)15-8(9,10)11/h2H,1H3,(H2,13,14)
• InChI Key： WDYVMVRJKLRCFE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)N=C(C)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804384-71-1)

6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804384-71-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a cyano group, a methyl group, and a trifluoromethoxy substituent. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's ability to interact with biological targets. The amino group provides the molecule with basic properties and can participate in hydrogen bonding, which is crucial for molecular recognition and binding. The cyano group adds electron-withdrawing properties, influencing the compound's electronic distribution and reactivity. The methyl group enhances lipophilicity, which can improve cellular permeability and metabolic stability. Finally, the trifluoromethoxy substituent introduces significant fluorine atoms, which can modulate the compound's pharmacokinetic properties and enhance its biological activity.

Recent studies have highlighted the potential of 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data from clinical trials suggest that it may have applications in treating neurodegenerative diseases due to its ability to modulate specific neurotransmitter systems.

In the context of drug discovery, 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine has been used as a lead compound for structure-activity relationship (SAR) studies. These studies aim to optimize the compound's pharmacological profile by modifying its functional groups and evaluating the resulting changes in biological activity. For example, researchers have explored the effects of substituting different groups on the pyridine ring and have identified several derivatives with enhanced potency and selectivity.

The synthesis of 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale manufacturing.

In terms of safety and handling, while 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine is not classified as a hazardous material, it should be handled with appropriate precautions to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard operating procedures for chemical storage and disposal.

The future prospects for 6-Amino-3-cyano-2-methyl-4-(trifluoromethoxy)pyridine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical and clinical studies, it is likely that this molecule will play an increasingly important role in the development of novel drugs for various medical conditions.